4-(4-Methoxyphenyl)phthalazin-1(2h)-one

• IUPAC Name: 4-(4-methoxyphenyl)-2H-phthalazin-1-one
• InChI: InChI=1S/C15H12N2O2/c1-19-11-8-6-10(7-9-11)14-12-4-2-3-5-13(12)15(18)17-16-14/h2-9H,1H3,(H,17,18)
• InChI Key: RYLLTTFNKPGBNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• CAS RN: 57353-93-2

Description

4-(4-Methoxyphenyl)phthalazin-1(2h)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a phthalazine derivative that exhibits unique properties, making it an attractive compound for research.

Scientific Research Applications

Polymer Synthesis and Structural Analysis

The compound 4-(4-Methoxyphenyl)phthalazin-1(2h)-one has been utilized in the synthesis of polymers. For instance, it was involved in the structural analysis of a polymer derived from 1,2-dihydro-4-(4-hydroxyphenyl)-1-oxo-(2H)-phthalazine and bis(4-fluorophenyl)sulfone. This analysis was conducted using spectroscopic and magnetic resonance techniques, revealing the bonding patterns and structural features of the polymer (Paventi, Chan, & Hay, 1996).

Phosphodiesterase Inhibition

In medicinal chemistry, 4-(4-Methoxyphenyl)phthalazin-1(2h)-one derivatives have been synthesized and evaluated for their inhibitory activity toward cyclic AMP-specific phosphodiesterase (PDE4). This research has contributed significantly to understanding structure-activity relationships and the development of PDE4 inhibitors (Van der Mey et al., 2001).

Electrosynthesis of Novel Compounds

The compound has been used in electrosynthesis research. For example, 4-phenyl-2H-phthalazin-1-one underwent electrooxidation to produce methoxylated and cyanated products. Some of these products are novel compounds, indicating the potential for creating new chemicals through electrochemical methods (Okimoto, Yoshida, Hoshi, & Chiba, 2008).

Multicomponent Chemical Synthesis

This compound has also been a key component in the one-pot synthesis of various chemical derivatives. An example is the synthesis of triazolyl methoxy-phenyl indazolo[2,1-b]phthalazine-trione derivatives through a multicomponent condensation reaction. This method demonstrates the versatility of 4-(4-Methoxyphenyl)phthalazin-1(2h)-one in facilitating complex chemical syntheses (Salehi, MaGee, Dabiri, Torkian, & Donahue, 2012).

Serotonin Antagonist Research

In the field of neuropharmacology, derivatives of 4-(4-Methoxyphenyl)phthalazin-1(2h)-one have been studied as potential serotonin antagonists. This research aids in understanding the binding affinities and selectivity of these compounds towards serotonin receptors, contributing to the development of new drugs (Raghupathi, Rydelek-Fitzgerald, Teitler, & Glennon, 1991).

Design of Adenosine Receptor Antagonists

The compound's derivatives have been identified as potential human A3 adenosine receptor antagonists. This discovery was driven by the structural similarities with other known antagonist scaffolds, paving the way for the design of novel drugs targeting adenosine receptors (Poli et al., 2011).

Metal Complexation Studies

Research has also explored the ability of 4-(4-Methoxyphenyl)phthalazin-1(2h)-one derivatives to act as ligands for metal complexation. This aspect is crucial for understanding the interaction of these compounds with metals and has implications in material science and catalysis (Epsztajn, Malinowski, Urbaniak, & Andrijewski, 2005).

Synthesis routes and methods

Procedure details

4.10 ml (81.2 mmol) of hydrazine was added to an ethanol solution (100 ml) of 17.33 g (67.6 mmol) of the obtained 2-(4-methoxyphenyl)-benzoic acid, and the reaction liquid was stirred at 60° C. for 4 hours. The reaction liquid was concentrated under reduced pressure, and the resulting solid was washed with diethyl ether to obtain 9.46 g (yield: 55%) of 4-(4-methoxyphenyl)-2H-phthalazin-1-on as a white solid.